Cas no 1171924-98-3 (2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester)

2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester is a synthetic organic compound featuring an anthracene moiety linked to a methyl ester-substituted hydroxybenzoic acid. Its structure combines the fluorescent properties of anthracene with the reactivity of the ester and phenolic hydroxyl groups, making it useful in photochemical and materials science applications. The anthracene component provides strong UV absorption and emission characteristics, while the hydroxybenzoic acid ester offers functionalization potential for further derivatization. This compound is particularly valuable in the development of fluorescent probes, organic semiconductors, and photoactive materials due to its tunable electronic properties and stability under various conditions.

2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester structure

1171924-98-3 structure

Product Name:2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester

CAS No:1171924-98-3

MF:C₂₄H₂₀O₃

MW:356.413806915283

MDL:MFCD12546853

CID:4683267

Update Time:2025-05-23

2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester
- MDL： MFCD12546853
- Inchi： 1S/C24H20O3/c1-27-24(26)23-16(9-6-12-22(23)25)13-14-21-19-10-4-2-7-17(19)15-18-8-3-5-11-20(18)21/h2-12,15,25H,13-14H2,1H3
- InChI Key： PNCQRYXRARFHCJ-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(=C1C(=O)OC)CCC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 482
Topological Polar Surface Area: 46.5

2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB465522-10 mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	10mg	€75.00	2023-07-18
abcr	AB465522-50 mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	50mg	€189.00	2023-07-18
abcr	AB465522-100 mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	100MG	€299.00	2023-07-18
abcr	AB465522-10mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	10mg	€75.00	2025-04-22
abcr	AB465522-50mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	50mg	€189.00	2025-04-22
abcr	AB465522-100mg	2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester, 95%; .	1171924-98-3	95%	100mg	€299.00	2025-04-22

2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester Related Literature

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Additional information on 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester

Research Update on 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester (CAS: 1171924-98-3)

The compound 2-(2-Anthracen-9-yl-ethyl)-6-hydroxy-benzoic acid methyl ester (CAS: 1171924-98-3) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this anthracene-derived small molecule, with particular focus on its biochemical interactions, pharmacological properties, and emerging applications in drug discovery.

Recent studies have elucidated the photophysical characteristics of this compound, demonstrating significant fluorescence properties that make it valuable as a molecular probe. The extended π-conjugation system resulting from the anthracene moiety contributes to its strong absorption in the visible spectrum (λmax ≈ 420 nm) and emission in the blue-green region (λem ≈ 480 nm). These optical properties have been exploited in developing fluorescence-based assays for monitoring enzymatic activity, particularly in studies of esterase and hydrolase enzymes.

From a pharmacological perspective, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits moderate inhibitory activity against several cancer-related protein targets, including topoisomerase II and certain protein kinases. Molecular docking studies suggest that the planar anthracene group facilitates intercalation with DNA, while the ester moiety contributes to binding interactions with enzyme active sites. These findings position the compound as a promising scaffold for developing novel anticancer agents.

In drug delivery applications, the compound's amphiphilic nature (combining hydrophobic anthracene and hydrophilic carboxylate groups) has been utilized in nanoparticle formulations. A recent study in ACS Nano demonstrated its effectiveness as a stabilizer for drug-loaded polymeric nanoparticles, where it not only provides structural support but also enables real-time tracking of nanoparticle distribution through its intrinsic fluorescence.

Current challenges in working with this compound include its limited solubility in aqueous media and moderate stability under physiological conditions. However, recent synthetic modifications reported in Organic & Biomolecular Chemistry have addressed these issues through structural derivatization, particularly at the 6-hydroxy position, leading to improved pharmacokinetic properties while maintaining the core biological activity.

Ongoing research directions include exploring its potential as a theranostic agent (combining therapeutic and diagnostic functions) and investigating structure-activity relationships through systematic modification of both the anthracene and benzoic acid ester moieties. The compound's unique combination of spectroscopic properties and biological activity continues to make it a valuable tool in chemical biology research and drug discovery efforts.